Cas no 1361746-25-9 (3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile)

• Product Name: 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile
• CAS No: 1361746-25-9
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4912872
• Update Time: 2025-05-26

3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile

• Inchi： 1S/C14H10Cl2N2O/c1-19-14-11(6-9(4-5-17)8-18-14)10-2-3-12(15)13(16)7-10/h2-3,6-8H,4H2,1H3
• InChI Key： MJJLDVBNGQRWSN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC=C(CC#N)C=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile

Introduction to 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361746-25-9)

3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361746-25-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methoxy group and a 3,4-dichlorophenyl moiety, along with an acetonitrile functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile is of particular interest due to its potential as a lead compound for the development of new drugs. The presence of the pyridine ring and the methoxy substituent suggests that this compound may exhibit favorable pharmacokinetic properties, such as enhanced solubility and metabolic stability. Additionally, the 3,4-dichlorophenyl group and the acetonitrile functional group are known to influence the compound's biological activity and binding affinity to specific receptors.

Recent studies have explored the biological activities of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile. One notable area of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile effectively inhibited the enzyme's activity at low micromolar concentrations, suggesting its potential as a lead compound for cancer therapy.

In another study, researchers investigated the anti-inflammatory properties of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile. The results indicated that this compound could significantly reduce inflammation in both in vitro and in vivo models. The mechanism of action was attributed to its ability to modulate the expression of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. These findings highlight the potential of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile as an anti-inflammatory agent for treating inflammatory diseases.

The pharmacokinetic profile of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile has also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have been conducted to assess the safety profile of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile. Initial results indicate that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are necessary to fully evaluate its safety profile and identify any potential side effects or adverse reactions.

The synthesis of 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile has been optimized using various synthetic routes. One common approach involves the reaction of 2-chloro-5-cyano-pyridine with 1-bromo-3,4-dichlorobenzene followed by methylation with methyl iodide. This synthetic method provides high yields and purity, making it suitable for large-scale production.

In conclusion, 3-(3,4-Dichlorophenyl)-2-methoxypyridine-5-acetonitrile (CAS No. 1361746-25-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications.